Xanthocillin X monomethyl ether Xanthocillin X monomethyl ether Xanthocillin X monomethyl ether is a natural product found in Aspergillus and Aspergillus cejpii with data available.
Brand Name: Vulcanchem
CAS No.: 19559-24-1
VCID: VC21061862
InChI: InChI=1S/C19H14N2O2/c1-20-18(12-14-4-8-16(22)9-5-14)19(21-2)13-15-6-10-17(23-3)11-7-15/h4-13,22H,3H3/b18-12-,19-13-
SMILES: COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-]
Molecular Formula: C19H14N2O2
Molecular Weight: 302.3 g/mol

Xanthocillin X monomethyl ether

CAS No.: 19559-24-1

Cat. No.: VC21061862

Molecular Formula: C19H14N2O2

Molecular Weight: 302.3 g/mol

* For research use only. Not for human or veterinary use.

Xanthocillin X monomethyl ether - 19559-24-1

Specification

Description Xanthocillin X monomethyl ether is a natural product found in Aspergillus and Aspergillus cejpii with data available.
CAS No. 19559-24-1
Molecular Formula C19H14N2O2
Molecular Weight 302.3 g/mol
IUPAC Name 4-[(1Z,3Z)-2,3-diisocyano-4-(4-methoxyphenyl)buta-1,3-dienyl]phenol
Standard InChI InChI=1S/C19H14N2O2/c1-20-18(12-14-4-8-16(22)9-5-14)19(21-2)13-15-6-10-17(23-3)11-7-15/h4-13,22H,3H3/b18-12-,19-13-
Standard InChI Key NIFGBMKUAMIQJA-BKHHGCLFSA-N
Isomeric SMILES COC1=CC=C(C=C1)/C=C(/C(=C/C2=CC=C(C=C2)O)/[N+]#[C-])\[N+]#[C-]
SMILES COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-]
Canonical SMILES COC1=CC=C(C=C1)C=C(C(=CC2=CC=C(C=C2)O)[N+]#[C-])[N+]#[C-]

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